Cas no 143426-57-7 (2-4-(1H-imidazol-1-yl)phenylacetonitrile)

• Product Name: 2-4-(1H-imidazol-1-yl)phenylacetonitrile
• CAS No: 143426-57-7
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• MDL: MFCD09923875
• CID: 3743524
• PubChem ID: 55266208
• Update Time: 2025-06-10

2-4-(1H-imidazol-1-yl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 4-(1H-imidazol-1-yl)-
• 2-[4-(1H-imidazol-1-yl)phenyl]acetonitrile
• 2-4-(1H-imidazol-1-yl)phenylacetonitrile
• TFA42657
• G51904
• 143426-57-7
• AKOS006310926
• EN300-267616
• 2-(4-(1H-imidazol-1-yl)phenyl)acetonitrile
• 4-(1H-imidazol-1-yl)-benzeneacetonitrile
• Z1198263677
• 2-(4-imidazol-1-ylphenyl)acetonitrile
• 839-477-2

• MDL： MFCD09923875
• Inchi： 1S/C11H9N3/c12-6-5-10-1-3-11(4-2-10)14-8-7-13-9-14/h1-4,7-9H,5H2
• InChI Key： AOZFOGBVCGZTHH-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC=C(N2C=NC=C2)C=C1

Computed Properties

• Exact Mass: 183.079647300Da
• Monoisotopic Mass: 183.079647300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-4-(1H-imidazol-1-yl)phenylacetonitrile

2-4-(1H-imidazol-1-yl)phenylacetonitrile (CAS No. 143426-57-7): An Overview of Its Structure, Properties, and Applications

2-4-(1H-imidazol-1-yl)phenylacetonitrile (CAS No. 143426-57-7) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines an imidazole moiety with a phenylacetonitrile framework. The imidazole group, known for its biological activity and ability to form stable complexes with metal ions, makes this compound particularly interesting for various applications.

The molecular formula of 2-4-(1H-imidazol-1-yl)phenylacetonitrile is C₁₀H₉N₃, and its molecular weight is 179.19 g/mol. The compound can be synthesized through a series of well-documented chemical reactions, including the reaction of 4-cyanophenylacetonitrile with imidazole in the presence of a suitable catalyst. The resulting product exhibits excellent thermal stability and solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

In recent years, the study of 2-4-(1H-imidazol-1-yl)phenylacetonitrile has expanded to include its potential applications in medicinal chemistry. One of the key areas of interest is its use as a building block for the synthesis of more complex molecules with therapeutic potential. For instance, the imidazole group in this compound can be modified to introduce additional functional groups that enhance its biological activity or improve its pharmacokinetic properties.

A notable example of the application of 2-4-(1H-imidazol-1-yl)phenylacetonitrile is in the development of novel antifungal agents. Imidazole derivatives are well-known for their antifungal properties, and recent research has shown that compounds containing the imidazole moiety can effectively inhibit the growth of various fungal species. A study published in the Journal of Medicinal Chemistry reported that a series of derivatives based on 2-4-(1H-imidazol-1-yl)phenylacetonitrile exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus.

Beyond antifungal applications, 2-4-(1H-imidazol-1-yl)phenylacetonitrile has also been explored for its potential as a scaffold for the development of anticancer drugs. The imidazole group can form stable complexes with metal ions such as copper and zinc, which are known to play crucial roles in various cellular processes. Research published in the European Journal of Medicinal Chemistry demonstrated that metal complexes derived from 2-4-(1H-imidazol-1-yl)phenylacetonitrile showed significant cytotoxic activity against several cancer cell lines, including breast cancer and colon cancer cells.

In addition to its medicinal applications, 2-4-(1H-imidazol-1-yl)phenylacetonitrile has been studied for its potential use in materials science. The unique electronic properties of the imidazole group make it an attractive candidate for the development of functional materials such as sensors and catalysts. A recent study published in the Journal of Materials Chemistry C reported that a polymer containing 2-4-(1H-imidazol-1-yl)phenylacetonitrile units exhibited excellent sensitivity and selectivity towards specific gases, making it a promising material for gas sensing applications.

The synthesis and characterization of 2-4-(1H-imidazol-1-yl)phenylacetonitrile have been extensively documented in the literature. Common synthetic routes involve nucleophilic substitution reactions or coupling reactions between 4-cyanophenylacetonitrile and imidazole. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been used to confirm the structure and purity of the compound.

In conclusion, 2-4-(1H-imidazol-1-yl)phenylacetonitrile (CAS No. 143426-57-7) is a multifunctional compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique molecular structure, combining an imidazole moiety with a phenylacetonitrile framework, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial domains.